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Compound of Interest

Compound Name: Pentadecanoyl! chloride

Cat. No.: B104569

For Immediate Release

This technical guide provides an in-depth overview of pentadecanoyl chloride, a long-chain
acyl chloride that serves as a key reagent in organic synthesis and holds potential in
biochemical research and drug development. This document, intended for researchers,
scientists, and professionals in drug development, details its chemical structure,
physicochemical properties, synthesis, and reactivity, with a focus on its application in
experimental settings.

Chemical Structure and Identification

Pentadecanoyl chloride is the acyl chloride derivative of pentadecanoic acid. It is a reactive
compound characterized by a 15-carbon aliphatic chain attached to a carbonyl chloride
functional group.

Chemical Structure:

Identifiers:

» |IUPAC Name: Pentadecanoyl chloride[1][2]
» Synonyms: Pentadecanoic acid chloride[2][3]

e Chemical Formula: C1sH20CIO[1][2][4]
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« CAS Number: 17746-08-6[2][3]

Physicochemical Properties

Pentadecanoyl chloride is a colorless to yellowish liquid with a pungent odor.[5] It is soluble in
organic solvents but reacts vigorously with water.[5] A summary of its key physical and
chemical properties is presented in the table below.

Property Value Reference
Molecular Weight 260.84 g/mol [L11[31[41[61[7]
Appearance Colorless to yellowish liquid [2][5]
Density 0.909 g/mL at 20 °C [31[7]
Refractive Index n20/D 1.451 [31[7]

N Soluble in organic solvents,
Solubility , [5]
reacts with water

Synthesis and Reactivity
Synthesis

The most common laboratory-scale synthesis of pentadecanoyl chloride involves the reaction
of pentadecanoic acid with a chlorinating agent, such as thionyl chloride (SOCI2) or oxalyl
chloride.[5] The general reaction is as follows:

CH3(CH2)13COOH + SOCIz - CH3(CH2)13COCI + SOz + HCI

A typical experimental workflow for the synthesis of pentadecanoyl chloride is illustrated in
the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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